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Compound of Interest

Compound Name: N-Acetyl-D-tyrosine

Cat. No.: B556427 Get Quote

N-Acetyl-D-tyrosine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and analysis of N-Acetyl-D-tyrosine. As the enantiomer of the more common N-

Acetyl-L-tyrosine, this compound is of significant interest in chiral chemistry, drug development,

and as a stereospecific building block. This document outlines key physicochemical data,

detailed experimental protocols, and relevant biochemical context.

Core Chemical Properties and Structure
N-Acetyl-D-tyrosine is an acetylated derivative of the non-proteinogenic amino acid D-

tyrosine. The acetylation of the primary amine group increases its stability and modifies its

solubility profile. The core structure consists of a central chiral carbon (alpha-carbon) with the

(R)-configuration, bonded to an acetylamino group, a carboxylic acid group, a methylene

group, and a 4-hydroxybenzyl (phenol) side chain.

Physicochemical Properties
The quantitative properties of N-Acetyl-D-tyrosine are summarized below. It is important to

note that while many physical properties are identical to its L-enantiomer, the optical rotation is

equal in magnitude but opposite in direction.
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Property Value Reference(s)

IUPAC Name
(2R)-2-acetamido-3-(4-

hydroxyphenyl)propanoic acid
[1]

CAS Number 19764-32-0 [1]

Molecular Formula C₁₁H₁₃NO₄ [1]

Molecular Weight 223.22 g/mol [1]

Appearance
White to cream crystalline

powder or crystals
[2]

Melting Point 149-155 °C (data for L-isomer) [2][3]

Solubility in Water 25 mg/mL (data for L-isomer) [4][5]

Solubility in Ethanol
Soluble (25 mg/mL) (data for

L-isomer)
[4][5]

Specific Optical Rotation
Inferred as -47° to -49° (c=1 in

water)
[2]

Note: The specific optical rotation for the D-isomer is inferred to be the negative value of the

experimentally determined range for the L-isomer (+47° to +49°).

Structural Identifiers
Identifier Type Value Reference(s)

SMILES
CC(=O)N--INVALID-LINK--

C(=O)O
[1]

InChI

InChI=1S/C11H13NO4/c1-

7(13)12-10(11(15)16)6-8-2-4-

9(14)5-3-8/h2-

5,10,14H,6H2,1H3,(H,12,13)

(H,15,16)/t10-/m1/s1

[1]

InChIKey
CAHKINHBCWCHCF-

SNVBAGLBSA-N
[1]
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Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of N-
Acetyl-D-tyrosine.

Chemical Synthesis via Acetylation of D-Tyrosine
This protocol describes the N-acetylation of D-tyrosine using acetic anhydride under alkaline

conditions. This method is adapted from established procedures for the L-isomer.[6]

Materials:

D-Tyrosine

30% (w/v) Sodium Hydroxide (NaOH) solution

Acetic Anhydride

Concentrated Hydrochloric Acid (HCl)

Deionized Water

Procedure:

Dissolution: In a suitable reaction vessel, disperse D-tyrosine in deionized water. With

vigorous stirring, slowly add 30% NaOH solution dropwise until the D-tyrosine is completely

dissolved, achieving a pH of approximately 11-12.

Acetylation: Cool the solution in an ice bath to below 10°C. While maintaining the

temperature, slowly add 1.05 molar equivalents of acetic anhydride dropwise.

Simultaneously, add 30% NaOH solution as needed to maintain the pH of the reaction

mixture between 8 and 10.

Hydrolysis of Byproducts: After the addition of acetic anhydride is complete, adjust the pH to

approximately 11.5 with 30% NaOH solution and stir for 20-30 minutes at room temperature.

This step helps to hydrolyze any O-acetylated byproducts.
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Precipitation: Slowly acidify the reaction mixture with concentrated HCl while stirring. N-
Acetyl-D-tyrosine will precipitate as the pH approaches its isoelectric point (pH ~1.7).

Isolation: Cool the mixture in an ice bath for at least one hour to ensure complete

precipitation. Collect the crude product by vacuum filtration and wash the filter cake with cold

deionized water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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